Cas no 2229187-95-3 (2-2-(dimethylamino)-3,4-difluorophenylethanimidamide)

• Product Name: 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide
• CAS No: 2229187-95-3
• MF: C₁₀H₁₃F₂N₃
• MW: 213.227128744125
• CID: 6015781
• PubChem ID: 165759654
• Update Time: 2025-09-28

2-2-(dimethylamino)-3,4-difluorophenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide
• EN300-1733845
• 2-[2-(dimethylamino)-3,4-difluorophenyl]ethanimidamide
• 2229187-95-3

• Inchi： 1S/C10H13F2N3/c1-15(2)10-6(5-8(13)14)3-4-7(11)9(10)12/h3-4H,5H2,1-2H3,(H3,13,14)
• InChI Key： HQGGVHPJENHMJU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=N)N)=C1N(C)C)F

Computed Properties

• Exact Mass: 213.10775375g/mol
• Monoisotopic Mass: 213.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide

Professional Introduction to Compound with CAS No. 2229187-95-3 and Product Name: 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide

The compound with the CAS number 2229187-95-3 and the product name 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of dimethylamino, difluorophenyl, and ethanimidamide moieties in its molecular framework imparts distinct reactivity and biological activity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel pharmaceutical agents. The 3,4-difluorophenyl group in 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide contributes to enhanced metabolic stability and improved binding affinity to biological targets. This feature is particularly crucial in the development of drugs that require prolonged half-lives and high specificity. The dimethylamino substituent further enhances the compound's pharmacological profile by influencing its solubility and interaction with biological receptors.

In the realm of medicinal chemistry, the ethanimidamide core serves as a versatile scaffold for modulating biological pathways. Research has demonstrated that compounds incorporating this moiety exhibit promising activities against various therapeutic targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The structural flexibility of 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that modifications to the dimethylamino group can significantly alter the compound's pharmacological effects, leading to the development of more potent and selective drugs. For instance, recent studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases implicated in cancer progression. This finding underscores the importance of fluorinated ethanimidamides as lead compounds for oncology research.

The synthesis of 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for further functionalization, enabling researchers to explore a wide range of derivatives with tailored properties.

The pharmacological evaluation of 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits moderate efficacy in models of inflammation and pain relief. The interaction between the dimethylamino group and biological targets appears to be critical for its pharmacological effects, suggesting that further optimization could lead to more potent therapeutic agents.

Moreover, the compound's chemical stability under various conditions makes it a promising candidate for clinical development. Stability studies have shown that 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide remains intact under physiological conditions, which is essential for ensuring its efficacy upon administration. Additionally, its solubility profile suggests potential for formulation into diverse dosage forms, including oral tablets and injectable solutions.

The integration of computational chemistry tools has further accelerated the discovery process for derivatives of 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This approach has significantly reduced the time required to identify promising lead compounds and has enhanced the efficiency of drug development pipelines.

In conclusion, 2-2-(dimethylamino)-3,4-difluorophenylethanimidamide (CAS No. 2229187-95-3) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features, combined with promising preclinical results, make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing critical unmet medical needs.